Cas no 1805540-61-7 (2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-methanol)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-methanol
• CAS No: 1805540-61-7
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 4888824
• Update Time: 2025-06-08

2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-methanol

• Inchi： 1S/C8H9F2NO2/c1-4-6(8(9)10)11-2-5(3-12)7(4)13/h2,8,12H,3H2,1H3,(H,11,13)
• InChI Key： HLLXCLJTEBNPRL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(C(CO)=CN1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 0.8
• Topological Polar Surface Area: 49.3

Additional information on 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-methanol

Introduction to 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-methanol (CAS No. 1805540-61-7) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-methanol, identified by the chemical abstracts service number 1805540-61-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic alcohol, featuring a pyridine core with functional groups such as a difluoromethyl group, a hydroxyl group, and a methyl group, exhibits unique structural and chemical properties that make it a valuable scaffold for drug discovery and molecular design.

The presence of the difluoromethyl group in the molecule imparts enhanced metabolic stability and lipophilicity, which are critical factors in the development of bioactive molecules. This modification is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is essential for improving therapeutic efficacy. The hydroxyl and methyl substituents further contribute to the compound's versatility, allowing for diverse chemical modifications and interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. Pyridine-based compounds are widely recognized for their ability to interact with biological macromolecules such as enzymes and receptors, making them ideal candidates for small-molecule drug design. The specific arrangement of functional groups in 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-methanol positions it as a promising intermediate for synthesizing molecules with potential applications in various therapeutic areas.

In particular, the difluoromethyl group has been extensively studied for its role in enhancing the binding affinity and selectivity of drug candidates. This moiety can improve the pharmacokinetic properties of molecules by increasing their metabolic stability and reducing susceptibility to enzymatic degradation. Additionally, the hydroxyl group provides a site for further functionalization, enabling the attachment of other pharmacophores or biomolecules. These features make 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-methanol a versatile building block for constructing complex drug-like entities.

The compound's relevance is further underscored by its potential applications in the synthesis of kinase inhibitors, which are among the most extensively researched classes of drugs due to their role in treating cancers and inflammatory diseases. The pyridine core is a common structural motif in kinase inhibitors, where it serves as a key interaction point with the enzyme's active site. By incorporating functional groups such as the difluoromethyl, hydroxyl, and methyl moieties, researchers can fine-tune the electronic and steric properties of the molecule to optimize its binding interactions.

Recent studies have demonstrated that pyridine derivatives with similar structural features to 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-methanol exhibit potent activity against various kinases. For instance, modifications to the pyridine ring have been shown to enhance binding affinity and selectivity, leading to more effective inhibition of target enzymes. These findings highlight the importance of this compound as a starting point for developing novel kinase inhibitors with improved therapeutic profiles.

Beyond its applications in kinase inhibition, 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-methanol also holds promise in other areas of drug discovery. Its structural framework can be modified to explore new chemical spaces, enabling the identification of novel bioactive molecules with unique mechanisms of action. The compound's ability to serve as a versatile scaffold underscores its value in both academic research and industrial drug development programs.

The synthesis of 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-methanol involves multi-step organic transformations that highlight its synthetic accessibility. Advanced synthetic methodologies can be employed to introduce the necessary functional groups while maintaining high yields and purity. These synthetic strategies are crucial for ensuring that researchers have access to high-quality starting materials for their investigations.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-methanol (CAS No. 1805540-61-7) is a compound with significant potential in modern chemical biology and pharmaceutical research. Its unique structural features, including the difluoromethyl, hydroxyl, and methyl groups, make it an invaluable scaffold for developing novel therapeutic agents. Recent advancements in drug discovery continue to highlight its importance as a building block for synthesizing molecules with applications across various therapeutic areas.